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Compound of Interest

Compound Name: Sodium p-toluate

Cat. No.: B14119524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for sodium p-toluate. Due to the limited direct experimental data for this specific compound,

this guide also presents data for structurally related compounds, p-toluic acid and sodium

benzoate, which can serve as valuable estimators. Furthermore, detailed experimental

protocols for determining key thermochemical parameters are outlined to facilitate future

research and data generation.

Quantitative Thermochemical Data
Direct experimental thermochemical data for sodium p-toluate is not readily available in the

current literature. However, data for p-toluic acid and its close structural analog, sodium

benzoate, can provide valuable insights.

Table 1: Thermochemical Data for p-Toluic Acid and Sodium Benzoate
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Property p-Toluic Acid (C₈H₈O₂)
Sodium Benzoate
(C₇H₅NaO₂)

Standard Molar Enthalpy of

Formation (ΔfH°)
-429 kJ/mol (solid)[1] -642.56 ± 0.64 kJ/mol (solid)[2]

Standard Molar Enthalpy of

Combustion (ΔcH°)
-3862 kJ/mol (solid)[1] Not available

Constant Pressure Heat

Capacity (Cp,solid)
169.0 J/mol·K (at 298 K) Not available

Molar Mass 136.15 g/mol [1] 144.10 g/mol

Estimation of Thermochemical Data for Sodium p-
Toluate
The standard enthalpy of formation for sodium p-toluate can be estimated using the enthalpy

of neutralization of p-toluic acid with a strong base like sodium hydroxide. The reaction is as

follows:

C₈H₈O₂(s) + NaOH(aq) → C₈H₇NaO₂(s) + H₂O(l)

The enthalpy of this reaction (enthalpy of neutralization) is expected to be similar to that of

other carboxylic acids. For strong acids and bases, this value is typically around -57 to -58

kJ/mol[3][4]. For weak acids, the value is slightly less exothermic[3][4].

A logical workflow for calculating the standard enthalpy of formation of sodium p-toluate is

presented below.
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Diagram 1: Thermochemical Cycle for Estimating ΔfH° of Sodium p-Toluate
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Diagram 1: Thermochemical Cycle for Estimating ΔfH° of Sodium p-Toluate

Experimental Protocols for Thermochemical Data
Determination
Accurate determination of thermochemical data requires precise calorimetric measurements.

The following are generalized protocols for solution and combustion calorimetry, which are

standard methods for organic salts.

Solution Calorimetry for Enthalpy of Solution and
Neutralization
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Solution calorimetry measures the heat change when a substance dissolves in a solvent or

reacts in a solution. This method can be used to determine the enthalpy of solution of p-toluic

acid and its enthalpy of neutralization with sodium hydroxide.

Experimental Workflow:

Diagram 2: Workflow for Solution Calorimetry

Calorimeter Setup:
- Insulated container (e.g., Dewar flask)

- Precision thermometer
- Stirrer

- Calibration heater

Calibration:
- Pass a known amount of electrical energy

- Measure the temperature rise
- Calculate the heat capacity of the calorimeter

Step 1

Sample Preparation:
- Accurately weigh the solute (p-toluic acid)

- Measure a precise volume of the solvent (e.g., water or NaOH solution)

Step 2

Measurement:
- Place the solvent in the calorimeter and record the initial temperature

- Add the solute and record the temperature change over time until a stable reading is achieved

Step 3

Data Analysis:
- Calculate the heat absorbed or released by the solution

- Determine the enthalpy of solution or neutralization per mole of solute

Step 4
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Diagram 2: Workflow for Solution Calorimetry

Detailed Methodology:

Calorimeter Assembly: A solution calorimeter, typically an isoperibol or adiabatic type, is

assembled. It consists of an insulated reaction vessel, a high-precision thermometer (e.g., a

thermistor or a platinum resistance thermometer), a stirrer, and a calibration heater.

Calibration: The heat capacity of the calorimeter is determined by electrical calibration. A

known amount of electrical energy (q = V * I * t) is supplied to the system, and the resulting

temperature rise (ΔT) is measured. The heat capacity of the calorimeter (C_cal) is then

calculated as C_cal = q / ΔT.

Enthalpy of Solution Measurement: A known mass of p-toluic acid is dissolved in a known

volume of water in the calorimeter. The temperature change is monitored until the reaction is

complete and the final temperature is stable.

Enthalpy of Neutralization Measurement: A known mass of p-toluic acid is added to a known

volume and concentration of sodium hydroxide solution in the calorimeter. The temperature

change is recorded to determine the heat of reaction.

Calculations: The heat of reaction (q_rxn) is calculated using the formula: q_rxn = - (C_cal +

C_sol) * ΔT, where C_sol is the heat capacity of the solution. The molar enthalpy change is

then determined by dividing q_rxn by the number of moles of the limiting reactant.

Bomb Calorimetry for Enthalpy of Combustion
Bomb calorimetry is used to determine the heat of combustion of a substance at constant

volume. This is a primary method for determining the standard enthalpy of formation for organic

compounds.

Experimental Workflow:
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Diagram 3: Workflow for Bomb Calorimetry

Sample Preparation:
- A precisely weighed pellet of sodium p-toluate is placed in the sample holder.

- A fuse wire is attached to the ignition circuit and placed in contact with the sample.

Bomb Assembly:
- The sample holder is placed inside a high-pressure stainless steel vessel (the 'bomb').

- The bomb is sealed and pressurized with pure oxygen (typically to ~30 atm).

Step 1

Calorimeter Setup:
- The bomb is submerged in a known mass of water in an insulated container (calorimeter).

- The initial temperature of the water is recorded.

Step 2

Combustion:
- The sample is ignited by passing an electric current through the fuse wire.

- The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

Step 3

Data Analysis:
- The heat capacity of the calorimeter is determined by combusting a standard substance (e.g., benzoic acid).

- The heat released by the combustion of the sample is calculated from the temperature rise.
- Corrections are made for the heat of ignition and the formation of nitric acid from residual nitrogen in the bomb.

Step 4

Enthalpy Calculation:
- The internal energy change of combustion (ΔcU) is calculated.

- The enthalpy of combustion (ΔcH) is then determined using the relationship ΔcH = ΔcU + Δn_gas * RT.

Step 5
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Diagram 3: Workflow for Bomb Calorimetry
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Detailed Methodology:

Sample Preparation: A known mass of sodium p-toluate is pressed into a pellet and placed

in a crucible inside the bomb calorimeter. A fuse wire is connected to the ignition system and

placed in contact with the sample.

Bomb Pressurization: The bomb is sealed and filled with high-pressure oxygen.

Calorimetry: The bomb is placed in a known amount of water in the calorimeter. The initial

temperature is recorded.

Ignition and Measurement: The sample is ignited, and the temperature of the surrounding

water is monitored and recorded until a maximum temperature is reached and the system

begins to cool.

Calibration and Corrections: The heat capacity of the calorimeter is determined by

combusting a standard substance with a known heat of combustion, such as benzoic acid.

Corrections are applied for the heat released by the ignition wire and for the formation of any

side products, such as nitric acid.

Calculation of Enthalpy of Formation: The standard enthalpy of combustion is used in

conjunction with the known standard enthalpies of formation of the combustion products

(CO₂, H₂O) to calculate the standard enthalpy of formation of sodium p-toluate using

Hess's Law.

Conclusion
While direct experimental thermochemical data for sodium p-toluate is currently scarce, this

guide provides a framework for its estimation and experimental determination. The data for p-

toluic acid and sodium benzoate serve as useful reference points. The detailed experimental

protocols for solution and bomb calorimetry offer a clear path for researchers to generate the

precise data needed for applications in pharmaceutical development and materials science.

The generation of such data would be a valuable contribution to the field of chemical

thermodynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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